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Compound of Interest

Compound Name: N-Formyl-L-alanine

Cat. No.: B079075

For Immediate Release

This technical guide provides an in-depth overview of N-Formyl-L-alanine, a key derivative of
the amino acid L-alanine. Tailored for researchers, scientists, and professionals in drug
development, this document details its chemical properties, synthesis methodologies, and
significant applications in biochemical and pharmaceutical research.

Core Compound Data

N-Formyl-L-alanine is a modified amino acid where a formyl group is attached to the nitrogen
of L-alanine. This modification is crucial for its role as a building block in peptide synthesis and
for its use in various biochemical studies.[1]

Property Value Reference
CAS Number 10512-86-4 [2]
Molecular Formula C4H7NO3 [2]
Molecular Weight 117.1 g/mol [2]
Appearance White to off-white powder [2]
Melting Point 147-148 °C [2]
Optical Rotation []D20 = -41 £ 2% (c=LIn [1]
MeOH)
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Synthesis of N-Formyl-L-alanine

The N-formylation of L-alanine is a critical step for its application in peptide synthesis, serving
as a protective group. Several laboratory-scale methods can be employed for this purpose.

Experimental Protocol: Formylation using Formic Acid
and DCC

One common and efficient method for the N-formylation of amino acids is the use of formic acid
activated by a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC).[3] This method can
be adapted for the synthesis of N-Formyl-L-alanine.

Materials:

L-alanine

e Formic acid

¢ N,N'-dicyclohexylcarbodiimide (DCC)
o Diethyl ether

e N,N-dimethylformamide (DMF)

» Diisopropylethylamine (DIEA)
Procedure:

» Activation of Formic Acid: In a flask, formic acid (25 mmol) and DCC (12.5 mmol) are
combined in diethyl ether (14.5 mL) at O °C and stirred for 4 hours. This reaction forms the
active formylating reagent.[3]

« Filtration: The reaction mixture is filtered to remove the dicyclohexylurea (DCU) byproduct.[3]
o Concentration: The filtrate is concentrated under vacuum to reduce the volume.[3]

o Formylation Reaction: The concentrated formylating reagent is added to a solution of L-
alanine in DMF containing DIEA.[3]
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 Incubation: The reaction is incubated, for instance, at 4 °C overnight, to ensure complete
formylation while minimizing side reactions.[3]

 Purification: The final product, N-Formyl-L-alanine, is purified from the reaction mixture
using standard chromatographic techniques.
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Source of N-formylated peptides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Formyl-L-alanine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079075#n-formyl-l-alanine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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